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Compound of Interest

Compound Name: D-Glucose diethyl dithioacetal

Cat. No.: B167741 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive, immediate safety and logistical information for the

handling of D-Glucose diethyl dithioacetal (CAS No. 1941-52-2). The following procedures

are designed to ensure the safe handling, storage, and disposal of this compound, minimizing

risks and ensuring a secure laboratory environment.

Hazard Assessment
D-Glucose diethyl dithioacetal is generally considered to be a non-hazardous substance.

Safety Data Sheets (SDS) indicate that the product in its pure form contains no substances at

concentrations considered to be hazardous to health.[1] It is a light cream-colored, crystalline

powder.[2] Despite its non-hazardous classification, adherence to standard laboratory safety

protocols is essential to prevent potential irritation and ensure personnel safety.

Physical and Chemical Properties
A summary of the key physical and chemical properties of D-Glucose diethyl dithioacetal is
provided in the table below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b167741?utm_src=pdf-interest
https://www.benchchem.com/product/b167741?utm_src=pdf-body
https://www.benchchem.com/product/b167741?utm_src=pdf-body
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.chemimpex.com/products/32124
https://www.benchchem.com/product/b167741?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 1941-52-2

Molecular Formula C10H22O5S2

Molecular Weight 286.41 g/mol [2]

Appearance
Light cream or white to off-white crystalline

powder[1][2]

Melting Point 125-128 °C[2]

Odor No information available[1]

Solubility Soluble in water

Personal Protective Equipment (PPE)
While D-Glucose diethyl dithioacetal is not classified as hazardous, the use of appropriate

Personal Protective Equipment (PPE) is a mandatory laboratory practice to protect against

potential contact and unforeseen reactions.
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PPE Category Item
Specifications and
Recommendations

Hand Protection Chemical-resistant gloves

Nitrile gloves are

recommended. For prolonged

or repeated contact, consider

sulfur-free and accelerator-free

nitrile gloves to minimize the

risk of skin sensitization.[3][4]

[5] Always inspect gloves for

integrity before use.

Eye and Face Protection
Safety glasses with side

shields

Must be worn at all times when

handling the compound to

protect against accidental

splashes or dust particles.

Skin and Body Protection Laboratory coat

A standard, long-sleeved

laboratory coat should be worn

to protect skin and personal

clothing from contamination.

Respiratory Protection Not generally required

Under normal handling

conditions in a well-ventilated

area, respiratory protection is

not necessary.[1] If dust is

generated and ventilation is

inadequate, a dust mask may

be used.

Handling and Storage Protocols
Proper handling and storage are crucial for maintaining the integrity of D-Glucose diethyl
dithioacetal and ensuring a safe laboratory environment.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure the work area, typically a laboratory bench, is clean

and uncluttered. Have all necessary equipment, including PPE, readily available.
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Weighing and Transfer: Conduct weighing and transfer operations in a designated area.

Avoid generating dust. Use a spatula or other appropriate tool for transferring the solid.

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid

splashing. Stir until fully dissolved.

Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands

thoroughly with soap and water.

Storage:

Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.[2]

The recommended storage temperature is between 2-8 °C.[2]

First Aid Measures
In the event of exposure, follow these first aid guidelines:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Seek medical attention if irritation persists.[1]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes. Get medical attention if irritation

develops.[1]

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Seek medical attention if symptoms persist.[1]

Ingestion

Clean mouth with water and drink plenty of

water afterward. Do NOT induce vomiting. Seek

medical attention.[1]
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Disposal Plan
As D-Glucose diethyl dithioacetal is considered non-hazardous, disposal should follow

standard procedures for non-hazardous chemical waste, in accordance with local, state, and

federal regulations.

Waste Classification:

This product is not a RCRA hazardous waste.

Disposal Procedure:

Solid Waste:

Collect solid D-Glucose diethyl dithioacetal waste and any contaminated consumables

(e.g., weigh boats, paper towels) in a designated, properly labeled, and sealed container.

The container should be clearly marked as "Non-Hazardous Waste" and include the

chemical name.

Dispose of the container through your institution's chemical waste disposal program or a

licensed waste disposal company.[6]

Liquid Waste (Solutions):

For aqueous solutions, check with your institution's environmental health and safety office.

Small quantities of dilute, non-hazardous solutions may be permissible for drain disposal

with copious amounts of water, but this is subject to local regulations.

For solutions in organic solvents, collect in a designated, labeled waste container for non-

hazardous liquid waste and dispose of it through your institution's chemical waste

program.

Empty Containers:

Rinse empty containers thoroughly with a suitable solvent (e.g., water).

Deface the label on the empty container to prevent misuse.
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Dispose of the rinsed, defaced container in the regular trash or as directed by your

institution's policies.

Workflow for Handling D-Glucose Diethyl
Dithioacetal
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Caption: Workflow for the safe handling and disposal of D-Glucose diethyl dithioacetal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

